1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(1-butylsulfonylpiperidin-4-yl)methyl]benzimidazole
• InChI: InChI=1S/C17H25N3O2S/c1-2-3-12-23(21,22)20-10-8-15(9-11-20)13-19-14-18-16-6-4-5-7-17(16)19/h4-7,14-15H,2-3,8-13H2,1H3
• InChI Key: QKOLSQDGHPJVOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCC(CC1)CN2C=NC3=CC=CC=C32
• Molecular Formula: C17H25N3O2S
• Molecular Weight: 335.5 g/mol

Description

The compound “1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole” is a complex organic molecule that contains a benzimidazole core, a piperidine ring, and a butylsulfonyl group. Benzimidazole derivatives are present in more than twenty classes of pharmaceuticals. Piperidines are among the most important synthetic fragments for designing drugs.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The benzimidazole core is a bicyclic heterocycle consisting of fused benzene and imidazole rings. The piperidine ring is a six-membered ring with one nitrogen atom. The butylsulfonyl group contains a sulfur atom bonded to an oxygen atom and a butyl group.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the functional groups present. The benzimidazole core, the piperidine ring, and the butylsulfonyl group can all participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• Piperidine derivatives, including the compound , serve as essential building blocks for drug development. . Researchers investigate the design, synthesis, and optimization of piperidine-based drugs for various therapeutic applications.

Antioxidant Properties

• Piperine, a naturally occurring piperidine-based compound found in plants of the Piperaceae family, exhibits potent antioxidant activity. . Further studies explore similar antioxidant properties in related piperidine derivatives.

Antimalarial Research

• Structurally simple synthetic 1,4-disubstituted piperidines have been evaluated for their antimalarial efficacy. . The compound’s structural features may offer insights for future drug development.

Catalysis and Organic Synthesis

• Piperidine derivatives participate in various catalytic reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. .

Mechanism of Action

Target of Action

The primary target of the compound 1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole, also known as 1-{[1-(butane-1-sulfonyl)piperidin-4-yl]methyl}-1H-1,3-benzodiazole, is the NLRP3 inflammasome . The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate immune response .

Mode of Action

The compound interacts with the NLRP3 inflammasome by binding to it . This binding is facilitated by the 1-(piperidin-4-yl)1,3-dihydro-2H-benzo[d]imidazole-2-one substructure present in the compound, which was identified as a binder of NLRP3 . The interaction between the compound and the NLRP3 inflammasome results in the inhibition of the inflammasome’s activity .

Biochemical Pathways

The compound affects the NLRP3 inflammasome pathway. When the NLRP3 inflammasome is activated, it leads to the production of pro-inflammatory cytokines, such as IL-1β . By inhibiting the NLRP3 inflammasome, the compound prevents the release of these cytokines, thereby reducing inflammation .

Result of Action

The compound’s action results in the inhibition of NLRP3-dependent pyroptosis and the release of IL-1β in PMA-differentiated THP-1 cells stimulated with LPS/ATP . This suggests that the compound could potentially be used as a therapeutic agent for diseases associated with NLRP3 inflammasome activation .

Future Directions

Benzimidazole and piperidine derivatives are areas of active research in medicinal chemistry, with potential applications in the development of new pharmaceuticals. Future research could explore the synthesis, properties, and potential uses of this specific compound.